Cas no 16021-08-2 (2(1H)-Naphthalenone,octahydro-, (4aR,8aR)-rel-)

2(1H)-Naphthalenone,octahydro-, (4aR,8aR)-rel- structure

16021-08-2 structure

Product Name:2(1H)-Naphthalenone,octahydro-, (4aR,8aR)-rel-

CAS No:16021-08-2

Molecular Formula:C₁₀H₁₆O

Molecular Weight:152.23300

CID:224167

2(1H)-Naphthalenone,octahydro-, (4aR,8aR)-rel- Properties

Names and Identifiers

- 2(1H)-Naphthalenone,octahydro-, (4aR,8aR)-rel-
- (4aR,8aR)-3,4,4a,5,6,7,8,8a-octahydro-1H-naphthalen-2-one
- trans-octahydronaphthalene-2(1H)-one
- (4aR,8aR)-2-Decalone
- (4ar,8ar)-octahydronaphthalen-2(1h)-one
- EINECS 240-156-9
- octahydro-naphthalen-2-one
- trans-2-Decalone
- trans-bicyclo[4.4.0]decan-3-one
- trans-decal-2-one
- trans-decalin-2-one
- +Expand
- InChIKey： LGVJRKCQQHOWAU-IUCAKERBSA-N
- Inchi： InChI=1S/C10H16O/c11-10-6-5-8-3-1-2-4-9(8)7-10/h8-9H,1-7H2/t8-,9-/m0/s1
- SMILES： O=C1CC[C@@H]2CCCC[C@H]2C1

Computed Properties

Exact Mass: 152.12000
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 0
Monoisotopic Mass: 152.12
Heavy Atom Count: 11
Complexity: 162
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1

Experimental Properties

LogP: 2.54580
PSA: 17.07000
Refractive Index: 1.483
Boiling Point: 255ºC at 760mmHg
Flash Point: 101.7ºC
Density: 0.982g/cm3

2(1H)-Naphthalenone,octahydro-, (4aR,8aR)-rel- Synthesis

Synthetic Circuit 1

493-02-7

16021-08-2

1823657-51-7

4832-16-0

825-51-4

Reaction Conditions

1.1 Reagents: Hydrogen peroxide Catalysts: Iron (thymine-1-acetic acid complex) Solvents: Acetonitrile ; 10 h, 60 °C

Reference

From DNA to catalysis: a thymine-acetate ligated non-heme iron(III) catalyst for oxidative activation of aliphatic C-H bonds

Al-hunaiti, Afnan; et al, Chemical Communications (Cambridge, 2016, 52(10), 2043-2046

Synthetic Circuit 2

493-02-7

16021-08-2

55693-34-0

21370-71-8

825-51-4

529-32-8

Reaction Conditions

1.1 Reagents: Trifluoroacetic acid , 2,2′-Bipyridine , Oxygen Catalysts: Hexakis[μ-(acetato-κO:κO′)]-μ3-oxotris(pyridine)triiron Solvents: Pyridine

Reference

Selective oxidation of saturated hydrocarbons using an electrochemical modification of the Gif system

Balavoine, Gilbert; et al, Tetrahedron Letters, 1986, 27(25), 2849-52

2(1H)-Naphthalenone,octahydro-, (4aR,8aR)-rel- Raw materials

trans-Decahydronaphthalene

2(1H)-Naphthalenone,octahydro-, (4aR,8aR)-rel- Preparation Products

2(1H)-Naphthalenone,octahydro-, (4aR,8aR)-rel- Related Literature

1. 574. Synthetical studies of terpenoids. Part V. A new synthesis of (±)-6β-acetoxy-5,5,9β-trimethyl-trans-2-decalone

Saran Adhar Narang,Phanindra Chandra Dutta J. Chem. Soc. 1960 2842
2. Optical rotatory dispersion and circular dichroism. Part LXXXI. Optical resolution of trans-1eq-decalol, trans-2eq-decalol, and trans,syn,trans-perhydroanthracen-2eq-ol

Franco Fernandez,David N. Kirk,Molly Scopes J. Chem. Soc. Perkin Trans. 1 1974 18
3. The stereochemistry of enolate alkylation of 4a-methyl-trans-2-decalone systems

Richard S. Matthews,Philip K. Hyer,Elaine A. Folkers J. Chem. Soc. D 1970 38
4. 221. Experiments on the synthesis of substances related to the sterols. Part L. The A→BCD route. Part III

A. R. Pinder,Robert Robinson J. Chem. Soc. 1952 1224
5. Chiroptical studies. Part 96. Short wavelength (190 nm) circular dichroism of ketones

David. N. Kirk J. Chem. Soc. Perkin Trans. 1 1980 787
6. 221. Experiments on the synthesis of substances related to the sterols. Part L. The A→BCD route. Part III

A. R. Pinder,Robert Robinson J. Chem. Soc. 1952 1224
7. Total syntheses of racemic fukinone and of natural (+)-hydroxyeremophilone.

A. R. Pinder,Alan K. Torrence J. Chem. Soc. C 1971 3410
8. 522. Synthesis of some angularly bridged cyclic systems. Part II

R. D. Haworth,B. G. Hutley,R. G. Leach,G. Rodgers J. Chem. Soc. 1962 2720
9. Equilibration of alkene regioisomers in trans-and cis-octalins

Hugh W. Thompson,Kamlesh D. Gaglani J. Chem. Soc. Perkin Trans. 2 1993 967
10. 168. The synthesis of polyterpenoid compounds. Part III

J. W. Cook,C. A. Lawrence J. Chem. Soc. 1937 817

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